Cas no 67292-68-6 (2-(5-methoxy-2-methyl-1h-indol-3-yl)-n,n-dimethylethanamine)

• Product Name: 2-(5-methoxy-2-methyl-1h-indol-3-yl)-n,n-dimethylethanamine
• CAS No: 67292-68-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1721662
• PubChem ID: 49756
• Update Time: 2025-05-20

2-(5-methoxy-2-methyl-1h-indol-3-yl)-n,n-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine
• INDOLE, 3-(2-(DIMETHYLAMINO)ETHYL)-5-METHOXY-2-METHYL-
• Methyl-2-methoxy-5-N-dimethyltryptamine
• 4365 CT
• [2-(5-Methoxy-2-methyl-indol-3-yl)-aethyl]-dimethyl-amin
• AC1Q56LA
• BRN 0179917
• 2-methyl-5-methoxy-N,N-dimethyltryptamine
• CHEMBL7143
• N,N-dimethyl-2-(5-methoxy-2-methylindol-3-yl)ethylamine
• SureCN5766124
• [2-(5-methoxy-2-methyl-indol-3-yl)-ethyl]-dimethyl-amine
• AC1L2MB5
• N,N-dimethyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylamine
• SCHEMBL5766124
• 5-Methoxy-N,N,2-trimethyl-1H-indole-3-ethanamine
• 5-MEO-TMT
• PD151074
• 2-(5-METHOXY-2-METHYL-H-INDOL-3-YL)-N,N-DIMETHYLETHANAMINE
• 5-MEO-2-TMT
• 5-methoxy-2-methyl-n,n-dimethyltryptamine
• 5-Methoxy-2,N,N-trimethyltryptamine
• [2-(5-Methoxy-2-methyl-1H-indol-3-yl)-ethyl]-dimethyl-amine (C2H2O)
• BDBM50085972
• DTXSID10217627
• Q4639619
• NS00100956
• XZ2CCP18I2
• N,N-DIMETHYL-2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYLAMINE
• [2-(5-Methoxy-2-methyl-1H-indol-3-yl)-ethyl]-dimethyl-amine
• [2-(5-Methoxy-2-methyl-1H-indol-3-yl)-ethyl]-dimethyl-ammonium
• 67292-68-6
• INDAPEX
• PDSP1_001416
• PDSP2_001400
• 5-MeO-2,N,N-trimethyltryptamine
• UNII-XZ2CCP18I2
• 4-22-00-05694 (Beilstein Handbook Reference)
• 1H-Indole-3-ethanamine, 5-methoxy-N,N,2-trimethyl-
• 5-MEO-2,N,N-TMT
• 2-(5-methoxy-2-methyl-1h-indol-3-yl)-n,n-dimethylethanamine

• Inchi： 1S/C14H20N2O/c1-10-12(7-8-16(2)3)13-9-11(17-4)5-6-14(13)15-10/h5-6,9,15H,7-8H2,1-4H3
• InChI Key： ACEHBQPPDDGCGZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=C(C)N2)CCN(C)C

Computed Properties

• Exact Mass: 232.15800
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• Density: 1.0151 (rough estimate)
• Boiling Point: 374.49°C (rough estimate)
• Refractive Index: 1.5110 (estimate)
• PSA: 28.26000
• LogP: 2.58900

Additional information on 2-(5-methoxy-2-methyl-1h-indol-3-yl)-n,n-dimethylethanamine

Exploring the Chemistry and Applications of 2-(5-Methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine (CAS No. 67292-68-6)

2-(5-Methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine, with the CAS number 67292-68-6, is a fascinating compound that belongs to the class of substituted indole derivatives. This compound has garnered significant attention in both academic and industrial research due to its unique structural features and potential applications. The presence of a methoxy group at the 5-position and a methyl group at the 2-position of the indole ring, combined with a dimethylaminoethyl side chain, makes this molecule a subject of interest for various scientific investigations.

The chemical structure of 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine suggests its potential interactions with biological systems. Researchers have explored its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The compound's structural similarity to naturally occurring indoleamines has led to hypotheses about its possible effects on mood and cognition, although further studies are needed to validate these claims.

In the field of medicinal chemistry, CAS 67292-68-6 has been investigated as a potential scaffold for drug development. The indole core is a privileged structure in pharmaceutical research, appearing in numerous biologically active compounds. The specific substitution pattern of this molecule offers opportunities for structure-activity relationship studies, particularly in the development of novel central nervous system (CNS) agents. However, it's important to note that all potential therapeutic applications would require extensive clinical trials and regulatory approval.

The synthesis of 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing trend toward sustainable chemical production. Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard in contemporary chemical research.

Beyond pharmaceutical applications, 67292-68-6 has found use in biochemical research as a tool compound. Its fluorescence properties, derived from the indole chromophore, make it potentially useful in various detection and imaging applications. Some studies have explored its use as a molecular probe to investigate protein-ligand interactions or cellular processes, though these applications remain primarily in the research domain.

The stability and storage conditions of 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine are important considerations for researchers working with this compound. Like many organic compounds containing nitrogen heterocycles, it should be protected from light and moisture to prevent degradation. Proper handling procedures and storage in appropriate containers are essential to maintain compound integrity for research purposes.

Recent advancements in computational chemistry have enabled more detailed studies of CAS 67292-68-6 at the molecular level. Molecular docking simulations and quantum chemical calculations provide insights into its potential interaction with biological targets. These in silico methods complement experimental approaches and can guide future research directions for this interesting molecule.

The global market for specialized chemical compounds like 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine continues to grow, driven by increasing research activities in both academic and industrial settings. Suppliers typically offer this compound in various quantities to meet different research needs, with purity specifications tailored to specific applications. Quality control measures are crucial to ensure batch-to-batch consistency for research purposes.

Environmental considerations regarding 67292-68-6 are an important aspect of responsible chemical research. While not classified as highly hazardous, proper disposal methods should be followed in accordance with local regulations. The scientific community continues to develop more environmentally friendly synthetic routes and disposal methods for such research chemicals.

Future research directions for 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylethanamine may include exploration of its potential in materials science applications. The indole scaffold's electronic properties make it interesting for organic electronic materials or as a building block for more complex molecular architectures. Collaborations between chemists, biologists, and materials scientists could uncover novel applications for this versatile compound.

For researchers interested in working with CAS 67292-68-6, it's essential to consult the current scientific literature for the most up-to-date information about its properties and applications. As with any chemical compound, proper safety protocols should be followed during handling, and all research should be conducted in compliance with applicable laws and institutional guidelines.